3-O-glucopyranosyl(1-2)glucuronopyranosyl(1-6)glucopyranosyl 28-O-xylopyranosylolean-12-en-28-oic ac
3-O-glucopyranosyl(1-2)glucuronopyranosyl(1-6)glucopyranosyl 28-O-xylopyranosylolean-12-en-28-oic ac
Brand Name:
Vulcanchem
CAS No.:
143114-86-7
VCID:
VC0140708
InChI:
InChI=1S/C53H84O23/c1-48(2)14-16-53(47(68)76-43-37(63)30(56)24(55)20-69-43)17-15-51(6)22(23(53)18-48)8-9-28-50(5)12-11-29(49(3,4)27(50)10-13-52(28,51)7)73-44-38(64)34(60)32(58)26(72-44)21-70-46-41(36(62)35(61)40(74-46)42(66)67)75-45-39(65)33(59)31(57)25(19-54)71-45/h8,23-41,43-46,54-65H,9-21H2,1-7H3,(H,66,67)
SMILES:
CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC6C(C(C(C(O6)COC7C(C(C(C(O7)C(=O)O)O)O)OC8C(C(C(C(O8)CO)O)O)O)O)O)O)C)C)C2C1)C)C(=O)OC9C(C(C(CO9)O)O)O)C
Molecular Formula:
C53H84O23
Molecular Weight:
1089.2 g/mol
3-O-glucopyranosyl(1-2)glucuronopyranosyl(1-6)glucopyranosyl 28-O-xylopyranosylolean-12-en-28-oic ac
CAS No.: 143114-86-7
Main Products
VCID: VC0140708
Molecular Formula: C53H84O23
Molecular Weight: 1089.2 g/mol
CAS No. | 143114-86-7 |
---|---|
Product Name | 3-O-glucopyranosyl(1-2)glucuronopyranosyl(1-6)glucopyranosyl 28-O-xylopyranosylolean-12-en-28-oic ac |
Molecular Formula | C53H84O23 |
Molecular Weight | 1089.2 g/mol |
IUPAC Name | 6-[[6-[[4,4,6a,6b,11,11,14b-heptamethyl-8a-(3,4,5-trihydroxyoxan-2-yl)oxycarbonyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methoxy]-3,4-dihydroxy-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C53H84O23/c1-48(2)14-16-53(47(68)76-43-37(63)30(56)24(55)20-69-43)17-15-51(6)22(23(53)18-48)8-9-28-50(5)12-11-29(49(3,4)27(50)10-13-52(28,51)7)73-44-38(64)34(60)32(58)26(72-44)21-70-46-41(36(62)35(61)40(74-46)42(66)67)75-45-39(65)33(59)31(57)25(19-54)71-45/h8,23-41,43-46,54-65H,9-21H2,1-7H3,(H,66,67) |
Standard InChIKey | ONZJEHSXUQSQCU-UHFFFAOYSA-N |
SMILES | CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC6C(C(C(C(O6)COC7C(C(C(C(O7)C(=O)O)O)O)OC8C(C(C(C(O8)CO)O)O)O)O)O)O)C)C)C2C1)C)C(=O)OC9C(C(C(CO9)O)O)O)C |
Canonical SMILES | CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC6C(C(C(C(O6)COC7C(C(C(C(O7)C(=O)O)O)O)OC8C(C(C(C(O8)CO)O)O)O)O)O)O)C)C)C2C1)C)C(=O)OC9C(C(C(CO9)O)O)O)C |
Synonyms | 3-O-glucopyranosyl(1-2)glucuronopyranosyl(1-6)glucopyranosyl 28-O-xylopyranosyl-olean-12-en-28-oic acid ester pseudo-ginsenoside-RI3 |
PubChem Compound | 3083376 |
Last Modified | Nov 11 2021 |
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